Cas no 55214-86-3 (Phenol, 2-(phenylthio)-)

• Product Name: Phenol, 2-(phenylthio)-
• CAS No: 55214-86-3
• MF: C₁₂H₁₀OS
• MW: 202.272202014923
• CID: 352534
• PubChem ID: 11030891
• Update Time: 2025-04-19

Phenol, 2-(phenylthio)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-(phenylthio)-
• 2-(PHENYLTHIO)PHENOL
• 2-phenylsulfanylphenol
• Phenyl (2-hydroxyphenyl) sulfide
• o-(Phenylthio)phenol
• 2-HYDROXYPHENYL PHENYL SULFIDE
• 2-phenylsulfanyl-phenol
• SCHEMBL487237
• 55214-86-3
• DTXSID70452577

• Inchi： 1S/C12H10OS/c13-11-8-4-5-9-12(11)14-10-6-2-1-3-7-10/h1-9,13H
• InChI Key： UKKOURMQKUUQMN-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C1C=CC=CC=1O

Computed Properties

• Exact Mass: 202.0453
• Monoisotopic Mass: 202.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 45.5Ų

Experimental Properties

• Density: 1.25
• Boiling Point: 320 ºC
• Flash Point: 156 ºC
• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers